methyl 7-methyl-2-(3-nitrobenzylidene)-3-oxo-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: methyl (2Z)-7-methyl-2-[(3-nitrophenyl)methylidene]-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H15N3O5S2/c1-11-16(19(25)28-2)17(14-7-4-8-29-14)22-18(24)15(30-20(22)21-11)10-12-5-3-6-13(9-12)23(26)27/h3-10,17H,1-2H3/b15-10-
• InChI Key: PXWRDNPUUVLOCF-GDNBJRDFSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)C(=CC3=CC(=CC=C3)[N+](=O)[O-])SC2=N1)C4=CC=CS4)C(=O)OC
• Isomeric SMILES: CC1=C(C(N2C(=O)/C(=C/C3=CC(=CC=C3)[N+](=O)[O-])/SC2=N1)C4=CC=CS4)C(=O)OC
• Molecular Formula: C20H15N3O5S2
• Molecular Weight: 441.5 g/mol

Description

“Methyl 7-methyl-2-(3-nitrobenzylidene)-3-oxo-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is a complex organic compound. It belongs to the class of compounds known as thiazolopyrimidines. Thiazolopyrimidines are a type of heterocyclic compounds that contain a thiazole ring fused with a pyrimidine ring. Thiazole itself is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom.

Synthesis Analysis

The synthesis of thiazolopyrimidines involves several steps. One common method involves the reaction of 2-mercaptobenzimidazoles with ketones in boiling acetic acid/sulfuric acid to afford 2-benzimidazolylthioacetophenone derivatives. These derivatives are then cyclized to give the corresponding thiazolopyrimidines. Another method involves the Michael addition of 2-thiouracil to polarized olefins in the presence of nanosized ZnO.

Molecular Structure Analysis

The thiazole ring in thiazolopyrimidines is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazolopyrimidines can undergo various chemical transformations. For instance, S-alkylation of pyrimidine followed by cyclization with phenacyl bromide, monochloroacetic acid, chloroacetonitrile, and oxalyl chloride can afford the desired thiazolopyrimidines.

Future Directions

Thiazolopyrimidines, due to their diverse biological activities, have been the subject of considerable research interest. Future research could focus on the design and development of new thiazolopyrimidine derivatives with enhanced biological activities and lesser side effects. Additionally, more studies are needed to elucidate the exact mechanisms of action of these compounds.